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Cat. No.: B166981 Get Quote

An In-depth Technical Guide to the Physical State and Crystalline Structure of o-Cymen-5-ol

Introduction
o-Cymen-5-ol, also known as 4-isopropyl-3-methylphenol or Isopropyl-m-cresol (IPMP), is a

substituted phenolic compound widely utilized in cosmetics, personal care products, and oral

hygiene formulations for its potent antimicrobial, antifungal, and preservative properties.[1][2][3]

A synthetic analog of thymol, it was first synthesized in 1954.[1] Its efficacy as a preservative

and antimicrobial agent is well-documented, making it a subject of interest for researchers,

formulators, and drug development professionals.[1][4] This guide provides a detailed

examination of the physical state and crystalline characteristics of o-Cymen-5-ol, supported by

quantitative data, experimental methodologies, and process visualizations.

Physical State and Properties
At ambient temperature (20°C), o-Cymen-5-ol exists as a solid.[5] It is typically described as a

white to very pale yellow, colorless, or transparent crystalline solid, often appearing as a

powder, needle-like crystals, or granules.[1][2][5][6][7][8][9][10] The compound is noted for

being odorless and stable in the presence of light.[1][6][10]

Quantitative Physical Data
The key physical properties of o-Cymen-5-ol are summarized in the table below. Data has

been compiled from various technical and chemical data sources.
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Property Value Source(s)

Molecular Formula C₁₀H₁₄O [9][11][12]

Molecular Weight 150.22 g/mol [9][11][12]

Physical Form
Crystalline Solid / Powder /

Needle-like Crystals
[1][2][5][8]

Color
White / Colorless / Very Pale

Yellow
[1][5][6]

Melting Point 110 – 114 °C [2][6][8][11][13][14]

Boiling Point 233.8 – 246 °C (at 760 mmHg) [5][6][11]

Density ~1.0 ± 0.1 g/cm³ [8]

Vapor Pressure 1.81 Pa at 25 °C [2]

pKa 10.36 ± 0.18 (Predicted) [2][11]

Solubility Profile
o-Cymen-5-ol is characterized by its poor solubility in water but shows good solubility in

various organic solvents.[1][7][11][15] This lipophilic nature is crucial for its formulation in oil-

based or emulsified cosmetic and pharmaceutical products.
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Solvent
Solubility (at Room
Temperature)

Source(s)

Water
Insoluble / Sparingly Soluble

(286 mg/L at 25°C est.)
[1][7][11][15][16]

Methanol ~65% [11][15]

Ethanol ~36% [11][15]

Isopropyl Alcohol ~50% [11][15]

n-Butanol ~32% [11][15]

Acetone ~65% [4][11][15]

DMSO Soluble [4]

Chloroform Soluble [4]

Dichloromethane Soluble [4]

Ethyl Acetate Soluble [4]

Crystalline Structure
o-Cymen-5-ol is consistently described as a crystalline material, specifically forming acicular

(needle-like) crystals.[2] While its crystalline nature is well-established, detailed crystallographic

data, such as the crystal system, space group, and unit cell dimensions, are not readily

available in publicly accessible literature. The determination of these parameters requires

specialized experimental techniques, primarily Single-Crystal X-ray Diffraction.

The logical workflow for the complete physical and structural characterization of a crystalline

substance like o-Cymen-5-ol is outlined below.
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Physical & Structural Characterization of o-Cymen-5-ol

Sample Acquisition
(o-Cymen-5-ol)

Physical State Analysis Thermal Analysis Crystallographic Analysis

Data Compilation & Reporting
Visual Inspection
Solubility Tests

Melting Point
DSC

Powder XRD
Single-Crystal XRD
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1. Sample Preparation
Grind o-Cymen-5-ol to a fine powder.

2. Capillary Loading
Pack powder into a capillary tube (2-3 mm height).

3. Instrument Setup
Place capillary in apparatus. Set starting temperature below expected MP.

4. Heating
Initiate heating ramp (1-2 °C/min).

5. Observation & Recording

Record T1: Temperature at which first liquid appears. Record T2: Temperature at which all solid has melted.

6. Report
Melting range is T1 - T2.
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X-ray Diffraction Workflow

1. Crystal Growth / Sample Prep
Grow single crystal or prepare fine powder.

2. Mount Sample
Place crystal or powder on goniometer head.

3. Data Collection
Expose sample to X-ray beam and collect diffraction patterns.

4. Data Processing
Integrate intensities and apply corrections.

5. Structure Solution
Determine electron density map (e.g., using direct methods).

6. Structure Refinement
Refine atomic positions against experimental data.

7. Validation & Reporting
Validate final structure and deposit data (e.g., CCDC).

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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